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This document provides detailed application notes and protocols for the use of software in

Transcranial Magnetic Stimulation (TMS) neuronavigation and experimental control. The

following sections offer a comprehensive overview of available software, their key features, and

step-by-step protocols for typical experimental workflows.

Overview of Software for TMS Neuronavigation and
Experimental Control
The landscape of software for TMS research can be broadly categorized into commercial and

open-source solutions for neuronavigation, and dedicated software for experimental control

and data analysis.

Neuronavigation Software: These systems are crucial for the accurate and reproducible

targeting of TMS pulses to specific brain regions. They typically involve the co-registration of a

subject's head with their anatomical MRI scan, allowing for real-time tracking of the TMS coil

position relative to the brain.

Experimental Control Software: This software is used to design and execute experimental

paradigms, including stimulus presentation, response recording, and precise timing of TMS

pulses in coordination with external events.
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Data Analysis Software: Following data acquisition, specialized software is used to analyze the

collected data, such as motor evoked potentials (MEPs), electroencephalography (EEG)

responses, or behavioral data.

A summary of prominent software in each category is presented below.

Quantitative Data Summary
The following tables provide a structured comparison of key quantitative and qualitative

features of the discussed software packages.

Table 1: Commercial TMS Neuronavigation Software
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Feature Brainsight visor2
The Neural
Navigator

BrainVoyager
TMS
Neuronavigato
r

Developer
Rogue Research

Inc.
ANT Neuro

Brain Science

Tools

Brain Innovation

B.V.

Tracking

Technology

Infrared Optical

Tracking

Infrared Optical

Tracking

Magnetic

Position Tracking

Ultrasound or

Optical Tracking

MRI/fMRI

Integration

Yes (DICOM,

NIfTI, Analyze,

etc.)[1][2]

Yes (DICOM,

NIfTI)[3][4]

Yes (DICOM,

NIfTI)[5][6]

Yes (VMR, VMP)

[7][8]

Targeting

Methods

Anatomical,

Functional (fMRI,

EEG, NIRS),

MNI/Talairach

coordinates[2][9]

Anatomical,

Functional

(fMRI), MRI-less

(5.5cm rule)[4]

[10]

Anatomical,

Functional, MNI

template[5][11]

Anatomical,

Functional[7]

EMG Integration

Integrated 2-

channel EMG,

compatible with

multi-channel

systems[1][12]

Up to 8 EMG

channels

supported[13]

Compatible with

external EMG

systems

Compatible with

external EMG

systems

EEG Integration

Yes, with

NEURO PRAX

TMS/tES and

other systems[1]

[9]

Yes, with

simultaneous

EEG/TMS

recording[3]

Compatible with

external EEG

systems

Compatible with

external EEG

systems

Robotics

Integration

Supports Axilum

TMS-Robot[1]

[14]

Optional

collaborative

robot-assisted

addon (vmove)

[13]

Not explicitly

mentioned

Not explicitly

mentioned

E-field Modeling Integration with

SimNIBS[1][15]

E-field based

neuronavigation[

Not explicitly

mentioned

Not explicitly

mentioned
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13]

Table 2: Open-Source TMS Neuronavigation Software
Feature NaviNIBS

InVesalius
Navigator

StimTrack

Developer
Open-source

community

Center for Information

Technology Renato

Archer

Open-source

community

Tracking Technology
Multiple tracking

hardware options[16]

NDI Polaris,

Polhemus Patriot, and

others[17]

Optical tracker[18]

MRI/fMRI Integration Yes[16] Yes[17][19]

Primarily for

repositioning without

individual MRI

Targeting Methods
Flexible target

specification[16]

Anatomical

targeting[17][19]

Repositioning based

on previously defined

"hotspot"

EMG/EEG Integration
Yes, extensible addon

system[16]

Can be integrated with

external systems

Can be integrated with

external systems

Robotics Integration

Yes, integration with

robotic positioning

systems[16]

Yes, with tms-robot-

control[20]

Not explicitly

mentioned

Key Advantage

Comprehensive and

extensible for

research[16]

Free, open-source,

and compatible with

multiple trackers[21]

Good alternative to

commercial systems

for corticospinal

excitability studies
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Software Type
Key Features for
TMS Research

Integration

E-Prime Commercial

Millisecond-precision

stimulus presentation,

TTL triggering for TMS

pulses, response

collection.[22][23][24]

Integrates with Net

Station for EEG, can

trigger Magstim TMS

devices.[22]

PsychoPy Open-Source

Flexible experiment

design with Python

scripting, good for

complex paradigms.

Can be integrated with

various hardware via

parallel/serial ports or

dedicated hardware.

MATLAB (with

toolboxes)
Commercial

Custom script

development for

complex experimental

control and data

analysis.

MAGIC Toolbox:

External control of

TMS devices (e.g.,

MagVenture).[25]

TMSAnalysisToolBox:

Analysis of MEPs,

silent periods, etc.[26]

NeuroSimo Open-Source

Closed-loop EEG- or

EMG-guided TMS,

real-time signal

processing.[27]

Supports Bittium

NeurOne and

BrainProducts

actiCHamp EEG

devices.[27]

Experimental Protocols
This section provides detailed protocols for common TMS experimental procedures using the

discussed software.

Protocol 1: Standard Neuronavigated Single-Pulse TMS
Experiment
This protocol outlines the steps for delivering single TMS pulses to a predefined cortical target

using a commercial neuronavigation system like Brainsight or visor2.
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Objective: To accurately target a specific brain region for single-pulse TMS and record resulting

physiological or behavioral responses.

Materials:

TMS stimulator and coil (e.g., Magstim, MagVenture)

Neuronavigation system (e.g., Brainsight, visor2) with tracking camera

Subject-specific T1-weighted MRI scan

EMG recording system (optional, for motor cortex mapping)

Experimental control computer with software (e.g., E-Prime)

Head and coil trackers

Procedure:

Subject Preparation:

Seat the subject comfortably in a non-metallic chair.

Attach the head tracker securely to the subject's head, ensuring it does not move during

the experiment.

If recording MEPs, attach EMG electrodes to the target muscle.

Software and Hardware Setup:

Launch the neuronavigation software.

Create a new project and import the subject's MRI data.[1][5]

Attach the coil tracker to the TMS coil.

Co-registration:
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Perform the co-registration procedure to align the subject's head with their MRI scan. This

typically involves using a pointer tool to digitize anatomical landmarks (e.g., nasion, tragi)

on the subject's head that correspond to the same landmarks on the MRI.[28]

Target Definition:

Define the stimulation target on the 3D reconstructed brain. This can be done by:

Anatomical Targeting: Selecting a specific gyrus or Brodmann area.

Functional Targeting: Loading fMRI activation maps or EEG source localization results

as overlays and selecting the peak activation as the target.[9]

Coordinate-based Targeting: Entering MNI or Talairach coordinates.[29]

Coil Positioning:

The neuronavigation software will provide real-time visual feedback of the coil's position

and orientation relative to the target.[9]

Position the TMS coil on the subject's head, guided by the software's display, until the

virtual coil representation is aligned with the defined target. The software will typically

indicate optimal positioning with visual cues (e.g., a "bullseye").[28]

Experimental Control and Stimulation:

Launch the experimental control software (e.g., E-Prime).

The control software will send TTL triggers to the TMS stimulator at precise times

determined by the experimental paradigm.[22]

For each trial, the experimenter ensures the coil is correctly positioned before the TMS

pulse is delivered.

Data Recording:

The neuronavigation software logs the coil position and orientation for each delivered

pulse.[1]
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The EMG system records MEPs, and the experimental control software records behavioral

responses.

Protocol 2: Open-Source Neuronavigated TMS with
InVesalius Navigator
This protocol describes a more cost-effective approach to neuronavigated TMS using the open-

source InVesalius Navigator software.

Objective: To perform neuronavigated TMS for research purposes using freely available

software.

Materials:

TMS stimulator and coil

InVesalius Navigator software installed on a computer

Compatible spatial tracking device (e.g., NDI Polaris)[17]

Subject-specific T1-weighted MRI scan

Head and coil trackers

Procedure:

Software and Hardware Setup:

Launch InVesalius Navigator.

Connect the spatial tracking device to the computer.

Import the subject's MRI data.[17]

Tracker and Tool Configuration:

Define the head and coil trackers within the software. This involves specifying the

geometry of the trackers.
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Co-registration:

Use the pointer tool to digitize anatomical landmarks on the subject's head.

Identify the same landmarks on the 3D head model in the software to complete the co-

registration.

Target Definition:

Define the stimulation target on the subject's brain anatomy within the software.[19]

Neuronavigation and Stimulation:

The software will display the real-time position of the TMS coil relative to the target.[19]

Manually position the coil over the target, using the visual feedback from the software.

Trigger the TMS stimulator manually or through a separate experimental control script.

Protocol 3: TMS-EEG Co-registration and Experiment
This protocol details the procedure for simultaneous TMS and EEG recording, a powerful

technique for investigating cortical reactivity and connectivity.

Objective: To record high-quality EEG data during TMS stimulation to study TMS-evoked

potentials (TEPs).

Materials:

TMS-compatible EEG system (e.g., with sample-and-hold amplifiers)

Neuronavigation system (e.g., Brainsight, visor2)

TMS stimulator and coil

Subject-specific T1-weighted MRI scan

Procedure:
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Subject and EEG Preparation:

Prepare the subject's scalp and apply the EEG cap. Ensure low electrode impedances.

Use a TMS-compatible EEG cap and electrodes to minimize artifacts.

Neuronavigation Setup:

Perform the standard neuronavigation setup as described in Protocol 1.

Electrode Digitization:

Use the neuronavigation system's pointer tool to digitize the position of each EEG

electrode on the subject's head. This is crucial for accurate source localization of the EEG

data.[9]

Coil Positioning and Stimulation:

Position the TMS coil over the target brain region using the neuronavigation system.

Deliver TMS pulses while continuously recording EEG data. The neuronavigation system

will log the precise location of each pulse.

Data Acquisition and Artifact Removal:

The EEG system will record the brain's response to each TMS pulse.

Specialized software and techniques are required for offline analysis to remove the large

TMS-induced artifact from the EEG signal.

Diagrams
Experimental Workflow for Neuronavigated TMS
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Caption: A typical workflow for a neuronavigated TMS experiment.
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Caption: Logical connections between hardware and software components.

Signaling Pathway for TMS-induced Plasticity
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Caption: A simplified conceptual diagram of TMS-induced synaptic plasticity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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